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Compound of Interest

Compound Name: 1-Butyl-2-methylindole

Cat. No.: B1274270 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Butyl-2-methylindole is an alkylated indole derivative that serves as a versatile building

block in organic synthesis and various industrial applications. Its unique structure, featuring a

butyl group at the nitrogen (N-1) position and a methyl group at the C-2 position of the indole

ring, imparts specific physicochemical properties that make it a valuable intermediate. This

compound is utilized in the development of pharmaceuticals, particularly in targeting

neurological disorders, as well as in the creation of advanced materials like polymers and

coatings.[1] Furthermore, it finds application as a fragrance ingredient and in the formulation of

agrochemicals.[1] This guide provides a comprehensive overview of the core physical and

chemical properties of 1-Butyl-2-methylindole, detailed experimental protocols for its

synthesis and analysis, and logical diagrams to illustrate its structure and preparation workflow.

Physical and Chemical Properties
1-Butyl-2-methylindole is typically a light yellow, oil-like liquid under standard conditions.[1][2]

The presence of the non-polar butyl chain and the aromatic indole core dictates its solubility,

rendering it generally insoluble in water but soluble in common organic solvents like ethanol

and ether, a characteristic shared with similar alkylated indoles.[3]
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Property Value Source(s)

CAS Number 42951-35-9 [1][2]

Molecular Formula C₁₃H₁₇N [1]

Molecular Weight 187.28 g/mol [1]

Appearance
Light yellow liquid / Oil-like

liquid
[1][2]

Boiling Point
127-133 °C at 5 mmHg306.3

°C at 760 mmHg
[1][2]

Density 0.96 g/cm³ [2]

Flash Point 139.1 °C [2]

Purity ≥ 98% (by GC) [1]

Storage Conditions Store at 0-8 °C [1]

Chemical Structure and Spectroscopic Data
The structure of 1-Butyl-2-methylindole consists of a bicyclic indole core, which is an aromatic

heterocycle containing a benzene ring fused to a pyrrole ring. A methyl group is attached at the

second position (C2) of the indole ring, and a butyl group is attached to the nitrogen atom (N1).
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Synthesis Workflow for 1-Butyl-2-methylindole

Start: 2-Methylindole
+ Anhydrous DMF

Deprotonation
(Base: NaH or K₂CO₃)

0°C to RT

N-Alkylation
(Add 1-Bromobutane)

Stir at RT
(Monitor by TLC)

Reaction Quench
(aq. NaHCO₃)

Liquid-Liquid Extraction
(Diethyl Ether)

Wash Organic Layer
(Water & Brine)

Drying
(Anhydrous MgSO₄)

Solvent Removal
(Rotary Evaporation)

Purification
(Vacuum Distillation)

Final Product:
1-Butyl-2-methylindole

QC Analysis
(GC/MS, NMR)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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